Cas no 1805133-99-6 (Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805133-99-6
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4838539
• Update Time: 2025-10-29

Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-7(16)3-5-8(21-10(11,12)13)9(20-2)6(4-14-5)15(17)18/h4H,3H2,1-2H3
• InChI Key： SIYYGLJSEZIPTG-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CN=C1CC(=O)OC)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 1.7
• Topological Polar Surface Area: 104

Additional information on Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805133-99-6): A Comprehensive Overview

Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1805133-99-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of methoxy, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The< strong>4-methoxy group introduces a hydroxyl-like electron-donating effect, which can influence the electronic properties of the pyridine ring. This modification can enhance the compound's ability to interact with biological targets, such as enzymes and receptors, by altering its binding affinity and selectivity. Additionally, the 5-nitro substituent introduces a strong electron-withdrawing effect, which can further modulate the reactivity of the molecule. This dual influence of methoxy and nitro groups makes Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate a versatile intermediate in synthetic chemistry.

The presence of the 3-(trifluoromethoxy) group adds another layer of complexity to the compound's chemical behavior. Trifluoromethoxy is known for its ability to enhance metabolic stability and bioavailability, making it a popular choice in drug design. The fluorine atoms in this group are highly electronegative, which can significantly alter the electronic distribution around the pyridine ring. This modification can lead to improved binding interactions with biological targets, as well as increased resistance to degradation by metabolic enzymes.

In recent years, Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate has garnered attention in academic research due to its potential applications in various therapeutic areas. One notable area of research is its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in developing novel antiviral and anticancer agents. The structural motifs present in this compound have been found to exhibit inhibitory effects on certain enzymes and pathways involved in viral replication and cancer cell proliferation.

One particularly intriguing study focused on the use of Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate as a building block for designing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the< strong>4-methoxy, 5-nitro, and 3-(trifluoromethoxy) groups, researchers were able to fine-tune the properties of the compound to improve its binding affinity to specific kinase targets. This approach led to the discovery of several potent inhibitors with promising preclinical activity.

Another area where this compound has shown promise is in the development of antimicrobial agents. The unique structural features of Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate make it an attractive candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Recent studies have demonstrated that derivatives of this compound exhibit significant antibacterial activity against various strains of pathogenic bacteria. This finding is particularly relevant in light of the growing concern over antibiotic resistance.

The< strong>Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate CAS no 1805133-99-6 also holds potential in the field of neurology. Researchers have investigated its effects on neurotransmitter systems and have found that certain derivatives can modulate receptor activity in a way that may be beneficial for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to interact with specific neurotransmitter receptors suggests that it could serve as a lead compound for developing novel therapeutics.

In conclusion, Methyl 4-methoxy-5-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS no 1805133-99-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable scaffold for designing molecules with diverse biological activities. The ongoing research into this compound highlights its importance as a building block for developing novel therapeutic agents across various therapeutic areas.